Cas no 2680724-66-5 (tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate
• CAS No: 2680724-66-5
• MF: C₁₁H₁₄Br₂N₂O₂
• MW: 366.04906129837
• CID: 5624783
• PubChem ID: 165934439
• Update Time: 2025-06-13

tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-66-5
• tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate
• EN300-28300447

• Inchi： 1S/C11H14Br2N2O2/c1-6-8(13)9(7(12)5-14-6)15-10(16)17-11(2,3)4/h5H,1-4H3,(H,14,15,16)
• InChI Key： BCQTYEWTUWDKAF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C=1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 365.94015g/mol
• Monoisotopic Mass: 363.94220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate (CAS No. 2680724-66-5)

tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate (CAS No. 2680724-66-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core with dibromo and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's carbamate group, protected by a tert-butyl moiety, enhances its stability during chemical transformations, a feature highly sought after in modern drug discovery.

In recent years, the demand for halogenated pyridine derivatives like tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of dibromopyridine carbamates" or "applications of tert-butyl carbamate derivatives," reflecting its relevance in medicinal chemistry. This compound's selective bromination pattern also aligns with trends in late-stage functionalization, a hot topic in synthetic methodology.

The compound's crystalline solid form and moderate solubility in organic solvents like dichloromethane or tetrahydrofuran facilitate its handling in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, a critical factor when answering common queries like "how to characterize tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate." Its stability under inert atmospheres makes it suitable for multistep synthesis workflows.

From an industrial perspective, 2680724-66-5 exemplifies the growing market for custom synthetic intermediates. Manufacturers often highlight its use in structure-activity relationship (SAR) studies, particularly for heterocyclic compounds targeting neurological disorders—a trending research area. Environmental considerations are also addressed through optimized bromine utilization protocols, responding to searches about "green chemistry approaches for halogenated intermediates."

Innovative applications include its role in metal-catalyzed cross-coupling reactions, where the 3,5-dibromo-2-methylpyridine scaffold serves as a versatile building block. This aligns with frequent searches for "Pd-catalyzed transformations of dibromopyridines." The tert-butyloxycarbonyl (Boc) protection strategy further enables selective deprotection, a technique widely discussed in forums about "amine protection-deprotection strategies."

Quality control protocols for CAS 2680724-66-5 emphasize residual solvent analysis and heavy metal screening, addressing regulatory concerns in pharmaceutical applications. Recent publications have explored its derivatization into bioconjugates, tapping into the rising interest in "targeted drug delivery systems." The compound's melting point and storage conditions are frequently documented to ensure reproducibility, a key concern for researchers.

Emerging studies investigate the compound's potential in fluorescence labeling, leveraging the electron-withdrawing bromine atoms to tune photophysical properties. This responds to growing searches for "halogenated pyridines in material science." Its compatibility with continuous flow chemistry setups also positions it as a candidate for process intensification—an area gaining traction in sustainable manufacturing.

In summary, tert-butyl N-(3,5-dibromo-2-methylpyridin-4-yl)carbamate (CAS No. 2680724-66-5) represents a multifaceted tool for researchers exploring heterocyclic chemistry, medicinal chemistry, and catalysis. Its well-documented synthetic routes and adaptable reactivity continue to inspire innovations across chemical disciplines, making it a recurring subject in both academic literature and industrial patent applications.